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Compound of Interest

Compound Name: Octafonium chloride

Cat. No.: B099018

In-Depth Technical Guide to Octafonium
Chloride

For Researchers, Scientists, and Drug Development Professionals

Core Substance Identification

Octafonium chloride, a quaternary ammonium antiseptic, is chemically identified as
benzyldiethyl{2-[4-(1,1,3,3-tetramethylbutyl)phenoxy]ethyl}ammonium chloride. This compound
is recognized for its antimicrobial properties and is utilized in various topical antiseptic
formulations.

Identifier Value

CAS Number 15687-40-8
Molecular Formula C27H42CINO
Molecular Weight 432.08 g/mol

Mechanism of Action

As a cationic surfactant, the primary antimicrobial mechanism of Octafonium chloride involves
the disruption of microbial cell membranes. The positively charged quaternary ammonium
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headgroup electrostatically interacts with the negatively charged components of the bacterial
cell wall, such as phospholipids and teichoic acids.[1] This initial binding facilitates the insertion
of the hydrophobic alkyl tail into the lipid bilayer of the cell membrane.[1]

This penetration disrupts the structural integrity and fluidity of the membrane, leading to
increased permeability.[1] Consequently, essential intracellular components like ions,
metabolites, and proteins leak out, while the proton motive force is dissipated. This loss of
cellular contents and disruption of metabolic processes ultimately results in bacterial cell death.

[1][2]

Antimicrobial Signaling and Disruption Pathway

The following diagram illustrates the sequential steps of the antimicrobial action of Octafonium
chloride on a bacterial cell.
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Mechanism of Action of Octafonium Chloride on Bacterial Cell
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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